Cas no 1357095-18-1 (3-Bromo-4-(cyclopropylmethoxy)pyridine)

3-Bromo-4-(cyclopropylmethoxy)pyridine is a halogenated pyridine derivative featuring a cyclopropylmethoxy substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom at the 3-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The cyclopropylmethoxy group contributes steric and electronic modulation, influencing the compound's binding properties in bioactive molecules. Its well-defined structure and functional group compatibility make it valuable for constructing complex heterocyclic frameworks. Suitable for controlled reactions, it offers consistent purity and stability under standard handling conditions.

3-Bromo-4-(cyclopropylmethoxy)pyridine structure

1357095-18-1 structure

Product Name:3-Bromo-4-(cyclopropylmethoxy)pyridine

CAS No:1357095-18-1

MF:C₉H₁₀BrNO

MW:228.08580160141

MDL:MFCD22205821

CID:3043117

PubChem ID:66716059

Update Time:2025-06-21

3-Bromo-4-(cyclopropylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-(cyclopropylmethoxy)pyridine
- 3-Bromo-4-cyclopropylmethoxy-pyridine
- 1357095-18-1
- BS-50657
- E82471
- A1-11812
- MFCD22205821
- DA-45715
- CS-0212403
- SCHEMBL530190
- HDASBCPGRAIAKQ-UHFFFAOYSA-N
- MDL： MFCD22205821
- Inchi： 1S/C9H10BrNO/c10-8-5-11-4-3-9(8)12-6-7-1-2-7/h3-5,7H,1-2,6H2
- InChI Key： HDASBCPGRAIAKQ-UHFFFAOYSA-N
- SMILES： BrC1C=NC=CC=1OCC1CC1

Computed Properties

Exact Mass: 226.99458g/mol
Monoisotopic Mass: 226.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 22.1

3-Bromo-4-(cyclopropylmethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM320582-1g	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	95%	1g	$284	2023-02-18
abcr	AB335907-1 g	3-Bromo-4-(cyclopropylmethoxy)pyridine; 98%	1357095-18-1		1g	€637.00	2023-04-26
Matrix Scientific	186006-5g	3-Bromo-4-(cyclopropylmethoxy)pyridine, 95%	1357095-18-1	95%	5g	$1486.00	2023-09-07
Chemenu	CM320582-1g	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	95%	1g	$284	2021-08-18
eNovation Chemicals LLC	Y1222209-1g	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	95%	1g	$450	2024-06-03
abcr	AB335907-1g	3-Bromo-4-(cyclopropylmethoxy)pyridine, 98%; .	1357095-18-1	98%	1g	€637.00	2025-04-21
Aaron	AR00HV10-100mg	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	98%	100mg	$11.00	2025-01-25
Aaron	AR00HV10-250mg	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	98%	250mg	$26.00	2025-01-25
Aaron	AR00HV10-1g	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	98%	1g	$101.00	2023-12-16
Aaron	AR00HV10-5g	3-Bromo-4-(cyclopropylmethoxy)pyridine	1357095-18-1	98%	5g	$503.00	2025-01-25

3-Bromo-4-(cyclopropylmethoxy)pyridine Related Literature

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3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

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Additional information on 3-Bromo-4-(cyclopropylmethoxy)pyridine

3-Bromo-4-(cyclopropylmethoxy)pyridine (CAS No. 1357095-18-1): A Comprehensive Overview of Its Properties and Applications

3-Bromo-4-(cyclopropylmethoxy)pyridine (CAS No. 1357095-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a cyclopropylmethoxy group with a pyridine ring. The presence of the bromo substituent at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₉H₁₀BrNO, with a molecular weight of 228.09 g/mol. Its structural features contribute to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of complex molecules. Researchers often explore 3-Bromo-4-(cyclopropylmethoxy)pyridine for its potential in designing bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for heterocyclic compounds like 3-Bromo-4-(cyclopropylmethoxy)pyridine has surged due to their role in drug discovery. The compound's physicochemical properties, including solubility and stability, are critical for its application in medicinal chemistry. For instance, its logP value (a measure of lipophilicity) influences its absorption and distribution in biological systems, a topic frequently searched by professionals in pharmacokinetics.

Another area of interest is the compound's potential in agrochemical innovation. The cyclopropylmethoxy moiety is known to enhance the bioactivity of pesticides and herbicides. As sustainability becomes a global priority, researchers are investigating 3-Bromo-4-(cyclopropylmethoxy)pyridine as a building block for eco-friendly crop protection agents. This aligns with trending searches on green chemistry and sustainable agriculture.

The synthesis of 3-Bromo-4-(cyclopropylmethoxy)pyridine typically involves multistep organic reactions, including bromination and etherification. Optimizing these processes for high yield and low environmental impact is a key focus in modern process chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the compound's purity and structure, topics often queried by analytical chemists.

Beyond its industrial applications, 3-Bromo-4-(cyclopropylmethoxy)pyridine is also studied in academic research. Its mechanism of action in catalysis and ligand design is a subject of ongoing exploration. For example, the compound's ability to act as a directing group in C-H activation reactions is a hot topic in organometallic chemistry forums and publications.

In summary, 3-Bromo-4-(cyclopropylmethoxy)pyridine (CAS No. 1357095-18-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers addressing challenges in drug development and sustainable chemistry. As the scientific community continues to uncover its potential, this compound remains a focal point in innovative research.